Cas no 674786-20-0 (Dihydromunduletone)
Dihydromunduletone Chemical and Physical Properties
Names and Identifiers
-
- DIHYDROMUNDULETONE
- 1-(3,7-dihydroxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-2-(5-methoxy-2,2-dimethyl-1-benzopyran-6-yl)ethanone
- KBio3_001122
- Spectrum_000031
- SpecPlus_000263
- Spectrum5_000072
- Spectrum4_001536
- Spectrum2_000169
- Spectrum3_000241
- BSPBio_001622
- SPECTRUM210203
- KBioSS_000391
- KBioGR_001972
- DivK1c_006359
- SPBio_000037
- KBio2_005527
- KBio2_002959
- KBio2_000391
- KBio1_001303
- Dihydromunduletone
-
- Inchi: 1S/C25H28O6/c1-24(2)9-8-16-20(30-24)7-6-14(23(16)29-5)11-18(26)17-10-15-12-22(28)25(3,4)31-21(15)13-19(17)27/h6-10,13,22,27-28H,11-12H2,1-5H3
- InChI Key: RMVZECFNOTWEKD-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(C(CC3C=CC4=C(C=CC(C)(C)O4)C=3OC)=O)=CC=2CC(C1(C)C)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 700
- Topological Polar Surface Area: 85.2
Dihydromunduletone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101483-10mM*1mLinDMSO |
Dihydromunduletone |
674786-20-0 | 99.96% | 10mM*1mLinDMSO |
¥6050 | 2023-07-26 | |
| MedChemExpress | HY-101483-5mg |
Dihydromunduletone |
674786-20-0 | 99.96% | 5mg |
¥5500 | 2025-04-16 | |
| MedChemExpress | HY-101483-10mg |
Dihydromunduletone |
674786-20-0 | 99.96% | 10mg |
¥9800 | 2024-04-18 | |
| MedChemExpress | HY-101483-50mg |
Dihydromunduletone |
674786-20-0 | 99.96% | 50mg |
¥29500 | 2023-08-31 | |
| MedChemExpress | HY-101483-100mg |
Dihydromunduletone |
674786-20-0 | 99.96% | 100mg |
¥49500 | 2023-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T11044-5 mg |
Dihydromunduletone |
674786-20-0 | 5mg |
¥4710.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T11044-10 mg |
Dihydromunduletone |
674786-20-0 | 10mg |
¥8365.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T11044-50 mg |
Dihydromunduletone |
674786-20-0 | 50mg |
¥25110.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T11044-100 mg |
Dihydromunduletone |
674786-20-0 | 100MG |
¥42110.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T11044-1 mL * 10 mM (in DMSO) |
Dihydromunduletone |
674786-20-0 | 1 mL * 10 mM (in DMSO) |
¥5180.00 | 2022-02-28 |
Dihydromunduletone Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Dihydromunduletone
Dihydromunduletone (CAS No. 674786-20-0): A Comprehensive Overview of Its Structural, Biological, and Pharmaceutical Significance
Dihydromunduletone, identified by the chemical identifier CAS No. 674786-20-0, is a naturally occurring sesquiterpene lactone that has garnered significant attention in the field of pharmaceutical research and natural product chemistry. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for further investigation and potential therapeutic applications.
The chemical structure of Dihydromunduletone consists of a complex arrangement of carbon and oxygen atoms, forming a bicyclic framework with multiple functional groups. These structural features contribute to its distinct chemical properties and biological interactions. The presence of lactone moieties and hydroxyl groups in its molecule allows for diverse pharmacophoric interactions, making it an intriguing subject for medicinal chemists exploring new drug candidates.
Recent advancements in spectroscopic techniques and computational chemistry have enabled a deeper understanding of the structural elucidation of Dihydromunduletone. High-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its exact molecular formula and stereochemistry. These methodologies provide critical insights into the three-dimensional arrangement of atoms within the molecule, which is essential for predicting its biological behavior.
Beyond its structural complexity, Dihydromunduletone has demonstrated notable biological activities that have sparked interest in its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory properties, making it a candidate for developing treatments for chronic inflammatory diseases. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades.
In addition to its anti-inflammatory properties, Dihydromunduletone has shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that Dihydromunduletone may serve as a lead compound for developing novel anticancer agents with improved efficacy and reduced toxicity compared to existing therapies.
The antimicrobial activity of Dihydromunduletone is another area of interest that has been extensively studied. Research has demonstrated its effectiveness against a range of bacterial and fungal strains, including multidrug-resistant pathogens. This broad-spectrum antimicrobial activity is attributed to its ability to interfere with microbial cell wall synthesis and disrupt essential metabolic processes. Such properties make Dihydromunduletone a valuable candidate for developing new antimicrobial drugs to combat rising antibiotic resistance.
Recent clinical trials have begun to explore the therapeutic potential of Dihydromunduletone in human health applications. Phase I trials have shown that it is well-tolerated at various doses, with minimal side effects observed. These preliminary results are encouraging and warrant further investigation into its safety and efficacy profile in larger populations. The development of standardized protocols for clinical testing is crucial for advancing the understanding of Dihydromunduletone's therapeutic potential.
The synthesis of Dihydromunduletone remains a challenging yet fascinating aspect of natural product chemistry. Researchers have developed several synthetic routes to produce this compound on an industrial scale, including biotechnological approaches using microbial fermentation. These synthetic methods not only provide access to pure samples for research purposes but also offer opportunities for cost-effective production if scaled up efficiently.
The role of computational modeling in understanding the interactions between Dihydromunduletone and biological targets has become increasingly prominent. Molecular docking studies have been employed to predict how this compound binds to specific enzymes and receptors involved in various disease pathways. These computational approaches complement experimental data by providing rapid screening tools for identifying potential drug candidates with high affinity and selectivity.
The future directions for research on Dihydromunduletone are multifaceted, encompassing both basic science investigations and translational studies aimed at translating laboratory findings into clinical applications. Continued exploration of its mechanism of action will be essential for optimizing its therapeutic potential while minimizing any adverse effects associated with long-term use.
In conclusion, Dihydromunduletone (CAS No. 674786-20-0) represents a structurally complex natural product with significant biological activities across multiple disease areas including inflammation, cancer, and infections. Its unique chemical properties coupled with promising preclinical results make it an attractive candidate for further pharmaceutical development efforts aimed at addressing unmet medical needs through innovative drug design strategies.
674786-20-0 (Dihydromunduletone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)